5-Methoxyquinoline-8-sulfonyl chloride

• IUPAC Name: 5-methoxyquinoline-8-sulfonyl chloride
• InChI: InChI=1S/C10H8ClNO3S/c1-15-8-4-5-9(16(11,13)14)10-7(8)3-2-6-12-10/h2-6H,1H3
• InChI Key: HVQGEXUGTNNNQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=CC=NC2=C(C=C1)S(=O)(=O)Cl
• Molecular Formula: C10H8ClNO3S
• Molecular Weight: 257.69 g/mol
• CAS RN: 881005-38-5

Description

Molecular Structure Analysis

The molecular structure of 5-Methoxyquinoline-8-sulfonyl chloride consists of a quinoline core with a methoxy group at the 5th position and a sulfonyl chloride group at the 8th position. The molecular weight is 257.7.

Physical And Chemical Properties Analysis

5-Methoxyquinoline-8-sulfonyl chloride is a powder with a melting point of 134-135 degrees Celsius.

Scientific Research Applications

Synthesis of Fluorescent Derivatives and Amides

A method was developed for synthesizing fluorescent derivatives of ethyleneimine, starting from 8-methoxyquinoline-5-sulfonyl chloride, producing 8-methoxy-5-[N-(2-N-dialkylethylamino)]quinolinesulfonamides with significant deshielding of protons and increased coupling constants, indicative of significant chemical changes (Gracheva et al., 1985).

Copper-Catalyzed Sulfonylation

Copper-catalyzed CH sulfonylation of 8-aminoquinoline scaffolds with aryl sulfonyl chlorides, including 5-methoxyquinoline-8-sulfonyl chloride, was developed, showing broad substrate scope and producing moderate to good yield of sulfone. This method also applied to synthesize a potential fluorinated PET radioligand of 5-HT6 serotoninergic receptor (Jun-Ming Li et al., 2016).

Functionalization of Mesoporous Silica

8-Hydroxyquinoline was attached to mesoporous silica by forming a sulfonamide bond with 8-hydroxyquinoline-5-sulfonyl chloride, leading to the development of materials characterized by various spectroscopic and imaging techniques. The resulting materials showed interesting photoluminescence properties (Badiei et al., 2011).

Direct C-H Bond Sulfonylation

Copper-catalyzed direct C-H bond sulfonylation of aminoquinolines using arylsulfonyl chlorides, including 5-methoxyquinoline-8-sulfonyl chloride, showed exclusive reaction at the C5-H position of the quinoline rings, tolerating a wide spectrum of functional groups (Liang et al., 2015).

Applications in Tubulin Polymerization Inhibition

Studies on the modification of combretastatin A-4 using 5-amino-6-methoxyquinoline derivatives, including those with sulfonyl groups, showed substantial antiproliferative activity against various cancer cell lines and inhibited tubulin polymerization (Lee et al., 2011).

Development of Novel Antibacterial Agents

A potent broad-spectrum antibacterial isothiazoloquinolone was synthesized using 2-sulfonylquinolone intermediates, showing effectiveness against resistant organisms such as MRSA. This highlights the role of sulfonylquinolines, including 5-methoxyquinoline-8-sulfonyl chloride, in the development of new antibacterial agents (Hashimoto et al., 2007).

Safety and Hazards

The compound is classified as dangerous, with hazard statements H302 (Harmful if swallowed) and H314 (Causes severe skin burns and eye damage). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.